N1-((2,5-dimethylfuran-3-yl)methyl)-N2-(5-(1,1-dioxidoisothiazolidin-2-yl)-2-methoxyphenyl)oxalamide

• IUPAC Name: N-[(2,5-dimethylfuran-3-yl)methyl]-N'-[5-(1,1-dioxo-1,2-thiazolidin-2-yl)-2-methoxyphenyl]oxamide
• InChI: InChI=1S/C19H23N3O6S/c1-12-9-14(13(2)28-12)11-20-18(23)19(24)21-16-10-15(5-6-17(16)27-3)22-7-4-8-29(22,25)26/h5-6,9-10H,4,7-8,11H2,1-3H3,(H,20,23)(H,21,24)
• InChI Key: IQJPFZGKXKZCPK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)CNC(=O)C(=O)NC2=C(C=CC(=C2)N3CCCS3(=O)=O)OC
• Molecular Formula: C19H23N3O6S
• Molecular Weight: 421.5 g/mol

Description

N1-((2,5-dimethylfuran-3-yl)methyl)-N2-(5-(1,1-dioxidoisothiazolidin-2-yl)-2-methoxyphenyl)oxalamide is a useful research compound. Its molecular formula is C19H23N3O6S and its molecular weight is 421.47. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

Research involving similar compounds has focused on the synthesis of novel heterocyclic compounds with potential pharmacological activities. For example, the synthesis of novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone has been reported. These compounds have been evaluated as anti-inflammatory and analgesic agents, showcasing their potential in drug discovery and development (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antiprotozoal Agents

Another area of research involves the development of antiprotozoal agents. Novel dicationic imidazo[1,2-a]pyridines and 5,6,7,8-tetrahydro-imidazo[1,2-a]pyridines have been synthesized and evaluated for their antiprotozoal activities. These compounds have shown strong DNA affinities and significant in vitro and in vivo activities against Trypanosoma brucei rhodesiense and Plasmodium falciparum, highlighting their potential as novel treatments for diseases caused by these pathogens (Ismail et al., 2004).

Molecular Docking and Inhibitor Design

Research into the design and synthesis of novel inhibitors for enzymes like aldose reductase (ALR2) has been conducted, showing the utility of related compounds in developing treatments for diabetic complications. The process includes molecular docking and dynamics simulations to understand the binding modes and structure-selectivity relationships (Ali et al., 2012).

Chemical Modifications and Reactivity

Studies on the chemical reactivity and modifications of related compounds have also been reported. These include the synthesis and evaluation of derivatives for their antimicrobial activities, providing insights into the chemical versatility and potential therapeutic applications of such molecules (Desai, Rajpara, & Joshi, 2013).